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Compound of Interest

Compound Name: (Tributylstannyl)methanol

Cat. No.: B3082698 Get Quote

This technical guide offers an in-depth exploration of (Tributylstannyl)methanol, a pivotal

organotin compound in modern synthetic organic chemistry. Tailored for researchers, scientists,

and professionals in drug development, this document elucidates the compound's core physical

properties, synthesis, reactivity, and safe handling protocols, underpinned by field-proven

insights and authoritative references.

Introduction: The Strategic Value of
(Tributylstannyl)methanol in Synthesis
(Tributylstannyl)methanol, systematically named (tributylstannyl)methanol and also known

as tributyl(hydroxymethyl)stannane, is a unique bifunctional reagent. Its structure, featuring a

nucleophilic tributyltin moiety covalently bonded to a hydroxymethyl group, provides a versatile

platform for a variety of chemical transformations.[1] The primary synthetic utility of this

compound lies in its function as a stable and manageable hydroxymethyl anion equivalent, a

traditionally challenging synthon to handle directly. This attribute is particularly valuable in

palladium-catalyzed cross-coupling reactions, enabling the direct installation of a

hydroxymethyl group onto diverse organic frameworks. Such a transformation is of high

strategic importance in the synthesis of complex natural products and biologically active

molecules.
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A comprehensive understanding of a reagent's physical characteristics is fundamental to its

effective and safe application in the laboratory. The following table consolidates the key

physicochemical properties of (Tributylstannyl)methanol.

Property Value

CAS Number 27490-33-1

Chemical Formula C₁₃H₃₀OSn

Molecular Weight 321.09 g/mol

Appearance Colorless to light yellow, clear oily liquid

Boiling Point 110 °C at 0.01 mmHg

Density 1.127 g/mL at 25 °C

Refractive Index (n²⁰/D) 1.489

Solubility
Soluble in organic solvents such as chloroform

and dichloromethane

pKa (Predicted) 15.10 ± 0.10

Synthesis of (Tributylstannyl)methanol: A Detailed
Experimental Protocol
The most prevalent and reliable synthesis of (Tributylstannyl)methanol involves the reaction

of tributyltin hydride with paraformaldehyde, facilitated by a strong base such as lithium

diisopropylamide (LDA). This procedure provides a direct and efficient route to the target

compound.
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Caption: Synthetic workflow for (Tributylstannyl)methanol.
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Step-by-Step Methodology:

Inert Atmosphere: In a 500 mL three-neck round-bottom flask equipped with a magnetic

stirrer, an argon inlet, and a pressure-equalizing dropping funnel, add diisopropylamine (13.7

mL, 0.098 mol) and 120 mL of anhydrous tetrahydrofuran (THF).

Formation of LDA: Cool the flask in an ice-water bath. Slowly add 1.60 M n-butyllithium in

hexanes (58.4 mL, 0.093 mol) over 15 minutes.

Addition of Tributyltin Hydride: To the freshly prepared LDA solution, add a solution of

tributyltin hydride (24.75 g, 0.0850 mol) in 50 mL of anhydrous THF dropwise over 30

minutes, maintaining the temperature at 0 °C.

Reaction with Paraformaldehyde: After stirring for 30 minutes, add paraformaldehyde (3.57

g, 0.119 mol) in one portion.

Reaction Progression: Remove the ice bath and allow the reaction mixture to warm to room

temperature and stir overnight. The solution should become clear and colorless.

Workup: Dilute the reaction mixture with 500 mL of petroleum ether and wash with 300 mL of

water. Separate the aqueous layer and wash the organic phase with 150 mL of saturated

sodium chloride solution.

Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under

reduced pressure using a rotary evaporator to yield approximately 30 g of

(Tributylstannyl)methanol as a colorless, oily liquid. The crude product is often of sufficient

purity for subsequent reactions.

Trustworthiness through Self-Validation: The identity and purity of the synthesized product

should be rigorously confirmed. This is achieved by dissolving the crude product in acetonitrile

and washing with hexane to extract nonpolar impurities. The hexane layer can be analyzed by

¹¹⁹Sn NMR and GC-MS to identify any byproducts. The primary product in the acetonitrile layer

can be characterized by ¹H NMR, ¹³C NMR, and mass spectrometry.
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The synthetic utility of (Tributylstannyl)methanol is primarily derived from the reactivity of the

carbon-tin bond.

Logical Relationship of (Tributylstannyl)methanol in a Stille Coupling Reaction
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Caption: Role of (Tributylstannyl)methanol in Stille cross-coupling.

Stille Cross-Coupling: (Tributylstannyl)methanol is a key reagent in palladium-catalyzed

Stille cross-coupling reactions, where it transfers its hydroxymethyl group to an organic

halide or triflate. This reaction is instrumental in the synthesis of primary alcohols and has

been applied in the development of novel carbapenem antibiotics.

Functional Group Interconversions: The hydroxyl group of (Tributylstannyl)methanol can

be readily oxidized to the corresponding aldehyde or carboxylic acid using standard oxidizing

agents. This allows for the generation of other valuable tributylstannyl-containing building

blocks.

Precursor to Other Reagents: It serves as a precursor for

tributyl[(methoxymethoxy)methyl]stannane, another useful hydroxymethyl anion equivalent,

through reaction with dimethoxymethane in the presence of a Lewis acid.
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Safety, Handling, and Storage
Organotin compounds, including (Tributylstannyl)methanol, are toxic and require careful

handling to minimize exposure.

Toxicity: This compound is toxic if swallowed and harmful in contact with skin. It can cause

skin and serious eye irritation.

Personal Protective Equipment (PPE): Always handle (Tributylstannyl)methanol in a well-

ventilated fume hood while wearing appropriate PPE, including chemical-resistant gloves,

safety goggles, and a lab coat.

Handling: Avoid inhalation of vapors and direct contact with skin and eyes. In case of

accidental contact, wash the affected area thoroughly with soap and water and seek medical

attention if necessary.

Storage: Store in a cool, dry, and dark environment, away from heat, light, and moisture. It

should be kept in a tightly sealed container under an inert atmosphere to maintain its stability

and prevent degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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